molecular formula C11H17NO B1498822 4-(3,5-Dimethyl-pyridin-4-yl)-butan-1-ol

4-(3,5-Dimethyl-pyridin-4-yl)-butan-1-ol

Cat. No.: B1498822
M. Wt: 179.26 g/mol
InChI Key: JCNASDOOWHYKNA-UHFFFAOYSA-N
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Description

4-(3,5-Dimethyl-pyridin-4-yl)-butan-1-ol is a pyridine-substituted butanol derivative characterized by a hydroxyl-terminated butyl chain attached to a 3,5-dimethylpyridin-4-yl moiety. This structure combines the hydrogen-bonding capacity of the alcohol group with the aromatic and basic properties of the pyridine ring.

Properties

Molecular Formula

C11H17NO

Molecular Weight

179.26 g/mol

IUPAC Name

4-(3,5-dimethylpyridin-4-yl)butan-1-ol

InChI

InChI=1S/C11H17NO/c1-9-7-12-8-10(2)11(9)5-3-4-6-13/h7-8,13H,3-6H2,1-2H3

InChI Key

JCNASDOOWHYKNA-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=CC(=C1CCCCO)C

Origin of Product

United States

Comparison with Similar Compounds

Key Differences :

  • Aromaticity vs. Aliphaticity : The pyridine ring in the target compound introduces aromaticity and basicity, unlike the phenyl (ATB1095) or alkoxy (4-(n-heptyloxy)butan-1-ol) analogs.
  • Polarity : The pyridine moiety increases polarity compared to ATB1095 (lipophilic benzyloxy groups) and 4-(n-heptyloxy)butan-1-ol (long alkoxy chain).

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